Cas no 2215-97-6 (Benzene, 1,3,5-trimethoxy-2-propyl-)

Benzene, 1,3,5-trimethoxy-2-propyl-, is a substituted aromatic compound characterized by a propyl group and three methoxy substituents on a benzene ring. Its structure imparts unique electronic and steric properties, making it useful in organic synthesis and material science applications. The methoxy groups enhance solubility in polar solvents, while the propyl chain contributes to lipophilicity, broadening its utility in functionalized intermediates. This compound is particularly valued for its role in the development of specialty chemicals, pharmaceuticals, and advanced polymers. Its well-defined molecular architecture allows for precise modifications, enabling tailored reactivity in complex synthetic pathways.

Benzene, 1,3,5-trimethoxy-2-propyl- structure

2215-97-6 structure

Product Name:Benzene, 1,3,5-trimethoxy-2-propyl-

CAS No:2215-97-6

MF:C₁₂H₁₈O₃

MW:210.269524097443

MDL:MFCD22055579

CID:1411596

PubChem ID:16094519

Update Time:2025-06-09

Benzene, 1,3,5-trimethoxy-2-propyl- Chemical and Physical Properties

Names and Identifiers

- Benzene, 1,3,5-trimethoxy-2-propyl-
- 2215-97-6
- 2-Propyl-1,3,5-trimethoxybenzene
- TXNCNQDEXNPPPB-UHFFFAOYSA-N
- DTXSID101302141
- AC5636
- SCHEMBL8009626
- SY225470
- 1,3,5-Trimethoxy-2-propylbenzene
- A919885
- MFCD22055579
- MDL： MFCD22055579
- Inchi： 1S/C12H18O3/c1-5-6-10-11(14-3)7-9(13-2)8-12(10)15-4/h7-8H,5-6H2,1-4H3
- InChI Key： TXNCNQDEXNPPPB-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C=C(C=1CCC)OC)OC

Computed Properties

Exact Mass: 210.12564
Monoisotopic Mass: 210.125594432g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 5
Complexity: 158
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.2
Topological Polar Surface Area: 27.7Å²

Experimental Properties

PSA: 27.69

Benzene, 1,3,5-trimethoxy-2-propyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI SHAO YUAN SHI JI Co., Ltd.	SY225470-5g	1,3,5-Trimethoxy-2-propylbenzene	2215-97-6	≥95%	5g	¥6950.00	2025-04-16
eNovation Chemicals LLC	D778073-5g	1,3,5-Trimethoxy-2-propylbenzene	2215-97-6	95%	5g	$825	2024-07-20
eNovation Chemicals LLC	D778073-5g	1,3,5-Trimethoxy-2-propylbenzene	2215-97-6	95%	5g	$825	2025-02-27
eNovation Chemicals LLC	D778073-5g	1,3,5-Trimethoxy-2-propylbenzene	2215-97-6	95%	5g	$825	2025-02-28